4-(3-Methoxyphenyl)oxazole
Overview
Description
4-(3-Methoxyphenyl)oxazole is a chemical compound used for research and development . It has a molecular formula of C10H9NO2 and a molecular weight of 175.18 .
Synthesis Analysis
Oxazole compounds, including this compound, are synthesized using various methods. One of the most common methods is the van Leusen reaction, which uses tosylmethylisocyanides (TosMICs) . Other methods include the copper-catalyzed [3+2] annulation/olefination cascade .Molecular Structure Analysis
The oxazole ring in this compound is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .Chemical Reactions Analysis
The substitution pattern in oxazole derivatives, including this compound, plays a pivotal role in delineating their biological activities . The compound can undergo various chemical reactions, making it an important intermediate for the synthesis of new chemical entities in medicinal chemistry .Scientific Research Applications
Synthesis and Applications in Medicinal Chemistry : Oxazole derivatives, including 4-(3-Methoxyphenyl)oxazole, are crucial in drug discovery due to their versatile molecular structure. These compounds have been the focus of numerous synthetic strategies, providing insights into novel bioactive molecules for medicinal chemistry applications.
Antimicrobial and Antiviral Research : Research has explored the antimicrobial and antiviral potentials of oxazole derivatives. For example, studies have focused on understanding the structure-activity relationships of these compounds to develop new anti-tuberculosis agents and investigate their antiviral activities.
Antibacterial Inhibitors Development : Oxazole derivatives have been used in the design and synthesis of substituted oxazole–benzamide compounds as antibacterial inhibitors. These studies aim to develop effective antibacterial agents by exploring various structural modifications of the oxazole ring.
Mechanism of Action
Safety and Hazards
Future Directions
Oxazole compounds, including 4-(3-Methoxyphenyl)oxazole, have been gaining attention in recent times due to their increasing importance in the field of medicinal chemistry . They are being synthesized and screened for various biological activities, indicating a promising future direction in drug discovery and synthesis .
Properties
IUPAC Name |
4-(3-methoxyphenyl)-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-12-9-4-2-3-8(5-9)10-6-13-7-11-10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGHMDFDWBVVXHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=COC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80738910 | |
Record name | 4-(3-Methoxyphenyl)-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80738910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1072880-82-0 | |
Record name | 4-(3-Methoxyphenyl)-1,3-oxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80738910 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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